2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol
• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C22H29N3O2/c1-4-24-11-13-25(14-12-24)20-8-6-19(7-9-20)23-22(26)16-27-21-10-5-17(2)15-18(21)3/h5-10,15H,4,11-14,16H2,1-3H3,(H,23,26)
• InChI Key: FLABPBWIAMSXCA-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3)C)C

Description

2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide, also known as JNJ-40411813, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to possess a range of biological activities that make it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes, such as cell growth, proliferation, and survival.
Biochemical and Physiological Effects:
2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective activities. It has also been shown to modulate the activity of certain neurotransmitters and receptors in the brain.

Advantages and Limitations for Lab Experiments

2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has several advantages for use in lab experiments, including its high potency, selectivity, and low toxicity. However, its limited solubility in water and other solvents can make it challenging to use in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide. These include further studies on its mechanism of action, exploration of its potential therapeutic applications in various diseases, and development of more efficient synthesis methods for the compound. Additionally, the use of 2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide in combination with other drugs or therapies may also be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide involves the reaction of 2,4-dimethylphenol with 4-(4-ethylpiperazin-1-yl)benzaldehyde, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Its unique chemical structure and biological activities make it a promising candidate for drug development.